Cas no 1955507-05-7 (1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxamide)

• Product Name: 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxamide
• CAS No: 1955507-05-7
• MF: C₁₀H₁₄N₄O₂
• MW: 222.243761539459
• MDL: MFCD28954148
• CID: 5172830
• PubChem ID: 122199397
• Update Time: 2025-05-24

1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxamide, 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxo-
• 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxamide

• MDL： MFCD28954148
• Inchi： 1S/C10H14N4O2/c1-13-8(15)5-6(10(11)16)9(13)7-3-4-12-14(7)2/h3-4,6,9H,5H2,1-2H3,(H2,11,16)
• InChI Key： OLZWLUWVBMYNCZ-UHFFFAOYSA-N
• SMILES： N1(C)C(=O)CC(C(N)=O)C1C1N(C)N=CC=1

Additional information on 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxamide

Comprehensive Overview of 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxamide (CAS No. 1955507-05-7)

The compound 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxamide (CAS No. 1955507-05-7) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This pyrrolidine-based derivative incorporates a pyrazole moiety, which is known for its versatility in drug design. The presence of both amide and ketone functional groups further enhances its reactivity and binding affinity, making it a promising candidate for therapeutic development.

In recent years, the demand for novel heterocyclic compounds like 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxamide has surged, driven by advancements in medicinal chemistry and drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the structural similarities to known bioactive molecules. The compound's CAS No. 1955507-05-7 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and targeted therapy studies.

One of the key advantages of 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxamide lies in its synthetic accessibility. Modern organic synthesis techniques, such as microwave-assisted reactions and catalyzed coupling, have streamlined its production. This aligns with the growing trend of green chemistry, where efficiency and sustainability are prioritized. The compound's solubility and stability profiles also make it suitable for formulation development, a critical factor in preclinical research.

The pharmacokinetic properties of CAS No. 1955507-05-7 are another area of active investigation. Early studies suggest favorable ADME (absorption, distribution, metabolism, and excretion) characteristics, which are essential for lead optimization. Its bioavailability and metabolic stability are comparable to those of established small-molecule drugs, positioning it as a viable candidate for further development. These attributes are particularly relevant in the context of personalized medicine, where tailored therapeutics are increasingly sought after.

From a structural-activity relationship (SAR) perspective, the 1-methyl-1H-pyrazol-5-yl group in 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxamide plays a pivotal role in its molecular interactions. Computational modeling and docking studies indicate strong binding affinities with various enzyme targets, particularly those involved in inflammatory pathways and cell proliferation. This has sparked interest in its potential applications for autoimmune diseases and oncology, two of the most researched areas in contemporary biomedical science.

In addition to its therapeutic potential, CAS No. 1955507-05-7 is also being explored for its utility in diagnostic imaging. The incorporation of radioisotopes or fluorescent tags into its structure could enable non-invasive monitoring of disease progression, a technique gaining traction in precision medicine. Such applications highlight the compound's versatility beyond traditional drug development paradigms.

The intellectual property landscape surrounding 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxamide is another topic of interest. Patents filed in recent years underscore its commercial viability, with claims covering its synthesis, formulations, and therapeutic uses. This aligns with the broader trend of biopharmaceutical innovation, where novel chemical entities are highly valued for their market potential.

In summary, 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxamide (CAS No. 1955507-05-7) represents a compelling example of modern chemical innovation. Its multifaceted applications—from drug discovery to diagnostics—reflect the evolving needs of the life sciences industry. As research continues to unravel its full potential, this compound is poised to make significant contributions to healthcare and scientific advancement.